Cas no 2643368-17-4 (Benzenemethanol, 5-​bromo-​2-​fluoro-​3-​(phenylmethoxy)​-)

• Product Name: Benzenemethanol, 5-​bromo-​2-​fluoro-​3-​(phenylmethoxy)​-
• CAS No: 2643368-17-4
• MF: C₁₄H₁₂BrFO₂
• MW: 311.15
• CID: 5077493
• Update Time: 2026-03-01

Benzenemethanol, 5-​bromo-​2-​fluoro-​3-​(phenylmethoxy)​- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 5-​bromo-​2-​fluoro-​3-​(phenylmethoxy)​-

• Inchi： 1S/C14H12BrFO2/c15-12-6-11(8-17)14(16)13(7-12)18-9-10-4-2-1-3-5-10/h1-7,17H,8-9H2
• InChI Key： ATMJLYPLPIFNQE-UHFFFAOYSA-N
• SMILES： C1=C(CO)C(F)=C(C=C1Br)OCC1C=CC=CC=1

Additional information on Benzenemethanol, 5-​bromo-​2-​fluoro-​3-​(phenylmethoxy)​-

Benzenemethanol, 5-bromo-2-fluoro-3-(phenylmethoxy) - A Comprehensive Overview in Modern Chemical Research

Benzenemethanol, 5-bromo-2-fluoro-3-(phenylmethoxy), identified by its CAS number 2643368-17-4, represents a significant compound in the realm of pharmaceutical and chemical synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents and advanced material sciences. The presence of both bromo and fluoro substituents, along with a phenylmethoxy group, endows this molecule with unique chemical properties that make it a valuable candidate for further exploration.

The structural composition of Benzenemethanol, 5-bromo-2-fluoro-3-(phenylmethoxy) is a testament to the ingenuity of modern organic synthesis. The bromo and fluoro atoms introduce electron-withdrawing effects that can modulate the reactivity of the aromatic ring, while the phenylmethoxy group provides a polar moiety that can enhance solubility and binding affinity in biological systems. This combination of functional groups makes the compound particularly interesting for medicinal chemists seeking to design molecules with tailored pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing new compounds with enhanced biological activity. The bromo and fluoro substituents are well-known for their ability to improve metabolic stability and binding interactions with biological targets. For instance, studies have shown that fluoro-substituted compounds often exhibit increased lipophilicity and resistance to enzymatic degradation, making them more suitable for long-term therapeutic use. Similarly, bromo groups can serve as versatile handles for further chemical modifications, allowing researchers to fine-tune the properties of their synthetic targets.

The phenylmethoxy group in Benzenemethanol, 5-bromo-2-fluoro-3-(phenylmethoxy) adds another layer of complexity to its potential applications. This moiety is commonly found in a variety of bioactive molecules and has been shown to enhance receptor binding affinity. For example, phenylmethoxy-substituted compounds have been explored as potential inhibitors of enzymes involved in cancer progression and inflammation. The ability to incorporate such functional groups into a single molecular framework underscores the versatility of this compound and its potential utility in drug discovery.

Recent advancements in computational chemistry have further accelerated the discovery and optimization of novel compounds like Benzenemethanol, 5-bromo-2-fluoro-3-(phenylmethoxy). Molecular modeling techniques allow researchers to predict the behavior of molecules before they are synthesized, significantly reducing the time and cost associated with traditional trial-and-error approaches. These computational methods can identify optimal conformations, predict binding affinities, and even suggest modifications to enhance biological activity. Such tools are invaluable for medicinal chemists working on complex molecules like this one.

The synthesis of Benzenemethanol, 5-bromo-2-fluoro-3-(phenylmethoxy) presents its own set of challenges due to the presence of multiple functional groups. However, modern synthetic methodologies have made significant strides in addressing these challenges. For instance, palladium-catalyzed cross-coupling reactions have become increasingly popular for introducing bromo and fluoro substituents into aromatic rings. These reactions offer high selectivity and yield, making them ideal for constructing complex molecular architectures.

In addition to its pharmaceutical applications, Benzenemethanol, 5-bromo-2-fluoro-3-(phenylmethoxy) has potential uses in material science. The unique electronic properties of bromo and fluoro-substituted aromatic compounds make them attractive candidates for organic electronics applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The phenylmethoxy group can also contribute to the stability and functionality of these materials by providing additional intermolecular interactions.

The future prospects for Benzenemethanol, 5-bromo-2-fluoro-3-(phenylmethoxy) are vast and exciting. As our understanding of molecular structure-function relationships continues to grow, so too will our ability to harness the potential of this compound. Whether it finds application in the development of new drugs or advanced materials, one thing is certain: Benzenemethanol, 5-bromo-2-fluoro-3-(phenylmethoxy) will remain a cornerstone of modern chemical research for years to come.